Cas no 1344418-36-5 ((2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine)

• Product Name: (2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine
• CAS No: 1344418-36-5
• MF: C₁₀H₁₃BrClN
• MW: 262.573920965195
• CID: 5892404
• PubChem ID: 131398119
• Update Time: 2025-06-27

(2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine
• 1344418-36-5
• EN300-1893159

• Inchi： 1S/C10H13BrClN/c1-7(13)5-6-8-9(11)3-2-4-10(8)12/h2-4,7H,5-6,13H2,1H3/t7-/m1/s1
• InChI Key： DRZHYOOINZOSTK-SSDOTTSWSA-N
• SMILES： BrC1C=CC=C(C=1CC[C@@H](C)N)Cl

Computed Properties

• Exact Mass: 260.99199g/mol
• Monoisotopic Mass: 260.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on (2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine

Chemical Profile of (2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine (CAS No. 1344418-36-5)

(2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine, identified by its CAS number 1344418-36-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in drug discovery and development.

The molecular structure of (2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine consists of a butan-2-amine backbone substituted with a brominated and chlorinated phenyl ring at the 4-position. This particular arrangement of functional groups contributes to its unique chemical properties and biological interactions. The presence of both bromine and chlorine atoms enhances its reactivity, allowing for further chemical modifications that can tailor its pharmacological effects.

In recent years, there has been growing interest in exploring the potential therapeutic applications of (2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors, which are implicated in various diseases. For instance, preliminary research suggests that it could interfere with the activity of enzymes such as tyrosine kinases, which are often overexpressed in cancer cells. This makes it a candidate for further investigation in oncology research.

Moreover, the chiral center at the 2-position of the butan-2-amine moiety plays a crucial role in determining the compound's biological activity. The (R)-configuration, as indicated by the stereochemical designation (2R), is essential for achieving the desired pharmacological effects. Stereoisomers of this compound can exhibit markedly different biological profiles, underscoring the importance of precise stereochemical control in drug design.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for (2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine. These improvements have facilitated its use in large-scale screening programs and preclinical studies. The synthesis involves multi-step reactions that carefully construct the complex molecular framework while maintaining high enantiomeric purity. Such synthetic methodologies are critical for ensuring the reproducibility and reliability of experimental results.

The pharmacokinetic properties of (2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine are also under investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary data suggest that it may exhibit moderate oral bioavailability and a reasonable half-life, which could make it suitable for systemic administration in clinical settings.

In addition to its potential as an active pharmaceutical ingredient (API), (2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine serves as a valuable intermediate in the synthesis of more complex molecules. Its structural features allow for further derivatization, enabling researchers to explore new chemical space and discover novel drug candidates. The versatility of this compound makes it an attractive building block in medicinal chemistry.

The safety profile of (2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine is another critical aspect that has been examined in recent studies. Acute toxicity tests have been conducted to assess its potential hazards, and preliminary results indicate that it exhibits moderate toxicity at high doses. However, further studies are needed to fully characterize its safety profile and identify any long-term adverse effects.

Regulatory considerations are also important when evaluating the clinical development pathway for compounds like (2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that the compound is produced consistently and safely. Additionally, submitting comprehensive preclinical data to regulatory agencies is necessary before human trials can be initiated.

The future direction of research on (2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine appears promising. Ongoing studies aim to elucidate its mechanism of action and identify new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate progress in this area. The integration of computational modeling and high-throughput screening technologies may also enhance the efficiency of discovering new derivatives with improved pharmacological properties.

In conclusion, (2R)-4-(2-bromo-6-chlorophenyl)butan-2-amine (CAS No. 1344418-36-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure, biological activities, and synthetic accessibility make it a valuable asset in drug discovery efforts. As more data becomes available, its role in developing novel therapeutics is expected to expand, offering hope for addressing unmet medical needs.